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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556538

In-Depth Technical Guide: IR-797 Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the physicochemical properties of IR-797
chloride, a near-infrared (NIR) dye with significant applications in biomedical research and
development.

Physicochemical Data of IR-797 Chloride

The fundamental molecular attributes of IR-797 chloride are summarized below. These values
are essential for accurate experimental design, solution preparation, and data analysis.

Parameter Value Reference(s)
Molecular Formula C31H34CI2Nz2 [1112][3]
Molecular Weight 505.53 g/mol [1]

505.52 g/mol [2]

CAS Number 110992-55-7 [1]12113]

Core Properties Visualization

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Core molecular properties of IR-797 chloride.

Experimental Protocols

Due to the proprietary nature of specific experimental protocols and the vast range of
applications for IR-797 chloride, this guide does not provide detailed, step-by-step
experimental methodologies. Researchers should refer to peer-reviewed literature for protocols
specific to their application of interest, such as in photodynamic therapy, in vivo imaging, or as
a laser dye. Key experimental parameters to consider when developing protocols include
solvent selection (methanol is commonly used), concentration, and excitation/emission
wavelengths (Amax is approximately 797 nm in methanol).

Signaling Pathways and Workflows

The utility of IR-797 chloride primarily lies in its properties as a fluorescent dye and
photosensitizer rather than its direct involvement in specific biological signaling pathways. Its
application in research often involves conjugation to targeting moieties (e.g., antibodies,
peptides) to visualize or ablate specific cell populations or tissues.

The generalized experimental workflow for using IR-797 chloride in targeted imaging is

depicted below.
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Generalized workflow for targeted NIR imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15556538?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556538?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/ir-797-chloride-110992-55-7
https://www.chemimpex.com/products/41983
https://immunomart.com/product/ir-797-chloride/
https://www.benchchem.com/product/b15556538#ir-797-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b15556538#ir-797-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b15556538#ir-797-chloride-molecular-weight-and-formula
https://www.benchchem.com/product/b15556538#ir-797-chloride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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